Desethylatrazine-d7

Mass Spectrometry Environmental Analysis Internal Standard
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H10ClN5
Molecular Weight 194.67 g/mol
Cat. No. B15561836
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Technical Parameters


Basic Identity
Product NameDesethylatrazine-d7
Molecular FormulaC6H10ClN5
Molecular Weight194.67 g/mol
Structural Identifiers
InChIInChI=1S/C6H10ClN5/c1-3(2)9-6-11-4(7)10-5(8)12-6/h3H,1-2H3,(H3,8,9,10,11,12)/i1D3,2D3,3D
InChIKeyDFWFIQKMSFGDCQ-YYWVXINBSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Desethylatrazine-d7: Overview


2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine (CAS 1216649-31-8), also known as Desethylatrazine-d7 or Atrazine-desethyl D7, is a stable isotope-labeled analog of the triazine herbicide metabolite Desethylatrazine (CAS 6190-65-4) . It is a chloro-1,3,5-triazine-2,4-diamine derivative where seven hydrogen atoms on the isopropylamino substituent are replaced by deuterium (²H) [1]. This precise deuteration pattern yields a molecular mass of approximately 194.67 g/mol, which is +7 Da greater than the unlabeled Desethylatrazine (187.63 g/mol) [2]. It is commercially available with a certified isotopic enrichment of ≥99 atom % D and a chemical purity of ≥97% by HPLC . This compound is not intended for herbicidal use but is a specialized analytical tool for LC-MS/MS and GC-MS quantification in environmental monitoring and metabolic tracing [3].

Deuterated surrogate standard for desethylatrazine IDMS
+7 Da mass shift from unlabeled analyte
High isotopic enrichment for trace-level quantification

Why Deuterated Internal Standards Are Essential


Unlabeled Desethylatrazine and 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine are chemically nearly identical but are not functionally interchangeable in quantitative mass spectrometry. The unlabeled compound cannot serve as an internal standard (IS) for itself due to identical mass-to-charge (m/z) ratios, making it indistinguishable from the analyte of interest in complex environmental matrices like soil, water, or biological fluids [1]. This leads to severe matrix effects—ion suppression or enhancement—that can compromise accuracy, with recovery values for Desethylatrazine reported as low as 35–43% in some GC-MS methods without proper isotopic correction [2]. In contrast, the +7 Da mass shift of the deuterated compound allows the mass spectrometer to resolve it as a distinct signal, enabling it to compensate for extraction inefficiencies, instrument variability, and matrix-induced errors, which is essential for achieving the 86–115% recovery and <10% RSD performance expected of validated LC-MS/MS methods [3].

Desethylatrazine-d7
Unlabeled DEA
Non-analog IS
Mass resolution
Resolved +7 Da signal
No mass difference; isotope dilution impossible
Retention may not match analyte
Matrix effect correction
Co-elution enables correction
Cannot separate from native analyte
May not co-elute; uncorrected ion suppression

Performance Evidence for Desethylatrazine-d7


Isotopic Enrichment and Mass Shift Comparison

The target compound, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine, exhibits a +7 Da mass shift relative to the unlabeled Desethylatrazine (C₆H₁₀ClN₅, 187.63 g/mol) [1]. This is due to the substitution of seven hydrogen atoms with deuterium on the isopropylamino group [2]. This distinct mass difference ensures that the labeled and unlabeled compounds are fully resolved in mass spectrometry, eliminating isotopic cross-talk and enabling the deuterated analog to function as an ideal internal standard [3].

Mass shift comparison
Class-level inference
+7 Da (d7) vs +3 Da (¹³C₃) and +5 Da (d5); d7 isotopologue 97.98% normalized
Reduces isotopic cross-talk risk
Lot-specific COA supports enrichment; d6 impurity 1.35%
Mass Spectrometry Environmental Analysis Internal Standard

Matrix Effect Correction and Recovery Improvement

The commercial specification for 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine includes a certified isotopic enrichment of ≥99 atom % D . This high enrichment level ensures that the contribution of the unlabeled (d₀) species to the internal standard signal is ≤1%, which is critical for maintaining a linear calibration curve and achieving low limits of detection (LOD) [1]. Lower purity deuterated standards can introduce significant error into quantification, particularly at low analyte concentrations .

Recovery & matrix correction
Cross-study comparable
With IS: recovery 67–102%, rel. recovery 87–112%, RSD 4–20% [2]; without IS: unaccounted recovery bias
Enables regulatory accuracy targets
Uncertainty ≤10% at 100 ng/L achievable [1]
Isotopic Purity Method Validation Quality Control

Method Detection Limit Capability

In a validated LC-MS/MS method for analyzing atrazine, diuron, and their degradation products in sewage sludge, the use of stable isotopically labeled internal standards (e.g., deuterated atrazine) was essential to overcome matrix effects [1]. While this specific study did not use the target compound, it demonstrates the necessity of a deuterated internal standard for its unlabeled counterpart, Desethylatrazine, to achieve acceptable recovery. The method yielded mean recovery values ranging from 86% to 115% for the analytes across different fortification levels [1]. Without a suitable internal standard, matrix-induced signal suppression can lead to severe underestimation of analyte concentration, with recovery for Desethylatrazine as low as 35% in some GC-MS methods [2].

Detection limit
Cross-study comparable
MDL 0.02 µg/L water; LOD 2 ng/L drinking water; 0.03–2.80 ng/mL urine
Supports sub-ppb trace monitoring
Regulatory thresholds typically 0.1 µg/L
Matrix Effect LC-MS/MS Method Validation

Long-Term Stability and Shelf Life

A robust analytical method using solid-phase extraction coupled with gas chromatography-mass spectrometry (GC-MS) and deuterated internal standards achieved a limit-of-detection (LOD) of 0.01 μg/L (10 ppt) for Desethylatrazine in surface water [1]. This level of sensitivity is required for monitoring compliance with environmental quality standards, such as the European Union's 0.1 μg/L limit for individual pesticides in drinking water. The use of a deuterated internal standard like the target compound is instrumental in achieving this low LOD by minimizing background noise and improving signal-to-noise ratio [1].

Shelf stability
Data to verify
24 months at 2–8°C; 3 years at -20°C powder; re-analysis after 3 years recommended
Supports multi-year study planning
Comparative degradation data not available
Detection Limit Water Analysis GC-MS

Validated Drinking Water Method Performance

A comparative photodegradation study in water found that the unlabeled metabolite Desethylatrazine degraded more slowly than its parent compound, atrazine, when exposed to simulated sunlight in the presence of FeCl₃ [1]. This higher inherent stability of the metabolite explains its frequent detection alongside atrazine in natural waters and underscores the need for a stable, deuterated analog for accurate monitoring. The deuterated compound, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine, is expected to mirror this stability, making it a robust internal standard for long-term environmental studies [2].

Validated drinking water method
Supporting evidence
LOD 2 ng/L; expanded uncertainty ≤10% at 100 ng/L; external QC validated
Compliance-ready performance benchmark
Method used deuterated IS as surrogate
Environmental Fate Photodegradation Water Monitoring

Application Scenarios


Drinking Water Compliance Monitoring

Environmental testing laboratories procuring 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine will use it as an internal standard for the LC-MS/MS or GC-MS quantification of Desethylatrazine in drinking water and groundwater [1]. The compound's +7 Da mass shift and high isotopic purity allow for the correction of matrix effects, enabling the lab to achieve the sub-0.1 μg/L limits of detection required by regulations like the EU Drinking Water Directive. This ensures accurate, legally defensible reporting of atrazine metabolite contamination [1].

Groundwater Transport and Fate Studies

For researchers studying the long-term transport and degradation of atrazine in agricultural watersheds, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine is an essential tool [2]. By using this deuterated compound as an internal standard, scientists can accurately track the formation and persistence of the Desethylatrazine metabolite in complex environmental compartments like soil, sediment, and surface water, even in the presence of interferences from other organic matter [3].

Human Biomonitoring and Exposure Assessment

Analytical chemists developing and validating new multi-residue methods for pesticides in food or biological samples (e.g., urine) require high-purity deuterated internal standards like 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine [4]. The compound is used to establish calibration curves, assess method recovery (targeting 70-120%), and determine inter-day precision (RSD < 15-20%), which are all critical validation parameters for methods used in academic research, contract research organizations (CROs), and regulatory testing facilities [4].

Method Development and Validation

In toxicology and pharmacology research investigating the metabolic fate of atrazine, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine can be employed as a tracer or internal standard for quantifying the Desethylatrazine metabolite in biological matrices like plasma, urine, or cell culture media . This application is crucial for generating accurate pharmacokinetic data and understanding the formation of potentially toxicologically relevant metabolites, where precise quantification is paramount .

Application
Selection Property
Validation Focus
Drinking water regulatory monitoring
Deuterated IS for matrix effect correction
Accuracy at regulatory thresholds
Groundwater fate and transport studies
Co-eluting surrogate for recovery correction
Precision across large-volume extractions
Human biomonitoring research (urine)
Matrix-matched isotope dilution
Recovery and precision in biological matrices
Method validation (LC-MS/MS, GC-MS)
Certified high-purity reference standard
Isotopic purity and lot-specific documentation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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